Cas no 80188-99-4 (Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI))

Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI) structure

80188-99-4 structure

Product Name:Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI)

CAS No:80188-99-4

Molecular Formula:C₄₂H₅₆O₈

Molecular Weight:688.88924

CID:707632

PubChem ID:6437064

Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI) Properties

Names and Identifiers

- Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI)
- PHORBOL 12-RETINOATE 13-ACETATE, 4BETA
- Phorbol-12-Retinoate-13-Acetate
- PHORBOL-12-RETINOATE-13-ACETATE YELLOW POWDER
- Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahyd...
- Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxyme
- Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylest
- 12-o-retinoylphorbol-13-acetate
- phorbol 12-retinoate 13-acetate
- retinoicacid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydro
- xy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1h-cyclopropa(3,4)benz(1,2-e)az
- CCRIS 5195
- DTXSID301098342
- 80188-99-4
- Retinoic acid, 9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl ester
- 12-0-Retinoylphorbol 13-acetate
- Phorbol 12-retinoate 13-acetate, >=95%, powder
- Retinoic acid, 9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-yl ester
- Retinoic acid, 9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl ester, (1aR-(1a-alpha,1b-beta,4a-beta,7a-alpha,7b-alpha,8-alpha,9-beta,9a-alpha))-
- 12-ORPA
- Retinoic acid, 9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa(3,4)benz(1,2-e)azulen-9-yl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- InChIKey： GTNCUWBKHZZECN-IXTPSRJDSA-N
- Inchi： InChI=1S/C42H56O8/c1-24(16-17-31-26(3)15-12-18-38(31,7)8)13-11-14-25(2)19-34(45)49-37-28(5)41(48)32(35-39(9,10)42(35,37)50-29(6)44)21-30(23-43)22-40(47)33(41)20-27(4)36(40)46/h11,13-14,16-17,19-21,28,32-33,35,37,43,47-48H,12,15,18,22-23H2,1-10H3/b14-11+,17-16+,24-13+,25-19+/t28-,32+,33-,35-,37-,40-,41-,42-/m1/s1
- SMILES： CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)OC(=O)C=C(C)C=CC=C(C)C=CC5=C(CCCC5(C)C)C

Computed Properties

Exact Mass: 688.39800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 10
Monoisotopic Mass: 688.398
Heavy Atom Count: 50
Complexity: 1680
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 4
Covalently-Bonded Unit Count: 1
XLogP3: 6.4
Topological Polar Surface Area: 130Å²

Experimental Properties

LogP: 6.58340
PSA: 130.36000
Refractive Index: 1.591
Boiling Point: 784.4°C at 760 mmHg
Flash Point: 231.2°C
Density: 1.2

Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI) Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-364666-10 mg	Phorbol-12-Retinoate-13-Acetate,	80188-99-4		10mg	￥5,039.00	2023-07-10

Retinoic acid,9a-(acetyloxy)-1a,1b,4,4a,5,7a,7b,8,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-9,9a-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1H-cyclopropa[3,4]benz[1,2-e]azulen-9-ylester (9CI) Related Literature

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